Ethyl 4-(2-((3,5-dimethylphenyl)amino)-2-oxoethoxy)-2-(4-methoxyphenyl)quinoline-6-carboxylate
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Description
Ethyl 4-(2-((3,5-dimethylphenyl)amino)-2-oxoethoxy)-2-(4-methoxyphenyl)quinoline-6-carboxylate is a useful research compound. Its molecular formula is C29H28N2O5 and its molecular weight is 484.552. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of related quinoline derivatives has been explored for their potential applications in medicinal chemistry and materials science. For instance, the metabolites of certain quinoline derivatives have shown anti-inflammatory effects in animal models, suggesting potential therapeutic applications in treating diseases like rheumatoid arthritis (A. Baba et al., 1998). Additionally, the development of novel synthesis methods for quinoline derivatives has been reported, indicating a broad interest in exploring the chemical properties and reactivity of such compounds (M. Mizuno et al., 2006).
Biological Activities
Quinoline derivatives have been extensively studied for their biological activities, particularly in the development of new pharmacological agents. The cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a structural similarity with the compound , was investigated, revealing their potential as potent cytotoxins against various cancer cell lines (L. Deady et al., 2003).
Molecular Mechanisms and Drug Resistance
The exploration of the molecular mechanisms of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogs has highlighted the potential of these compounds to overcome drug resistance in cancer therapies. This research is crucial in developing treatments that are effective against cancers that have become resistant to current drugs (S. Das et al., 2009).
Properties
IUPAC Name |
ethyl 4-[2-(3,5-dimethylanilino)-2-oxoethoxy]-2-(4-methoxyphenyl)quinoline-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H28N2O5/c1-5-35-29(33)21-8-11-25-24(15-21)27(16-26(31-25)20-6-9-23(34-4)10-7-20)36-17-28(32)30-22-13-18(2)12-19(3)14-22/h6-16H,5,17H2,1-4H3,(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKCISWSGQNCQHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=C(C=C2OCC(=O)NC3=CC(=CC(=C3)C)C)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.